Cas no 1805221-37-7 (Methyl 4-amino-3-(difluoromethyl)-2-methylpyridine-6-acetate)

Methyl 4-amino-3-(difluoromethyl)-2-methylpyridine-6-acetate is a fluorinated pyridine derivative with a unique structural profile, combining an amino group, difluoromethyl substituent, and ester functionality. Its key advantages include enhanced reactivity due to the electron-withdrawing difluoromethyl group, which can influence both stability and reactivity in synthetic applications. The presence of the ester moiety offers versatility for further derivatization, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The methyl and amino groups contribute to its solubility and potential for selective functionalization. This compound is particularly useful in the development of fluorinated heterocycles, where its structural features can improve bioavailability and metabolic stability in target molecules.

Methyl 4-amino-3-(difluoromethyl)-2-methylpyridine-6-acetate structure

1805221-37-7 structure

Product Name:Methyl 4-amino-3-(difluoromethyl)-2-methylpyridine-6-acetate

CAS No:1805221-37-7

MF:C₁₀H₁₂F₂N₂O₂

MW:230.211289405823

CID:4856836

Update Time:2025-05-27

Methyl 4-amino-3-(difluoromethyl)-2-methylpyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

- Methyl 4-amino-3-(difluoromethyl)-2-methylpyridine-6-acetate
- Inchi： 1S/C10H12F2N2O2/c1-5-9(10(11)12)7(13)3-6(14-5)4-8(15)16-2/h3,10H,4H2,1-2H3,(H2,13,14)
- InChI Key： AESPGFUFMIUQMT-UHFFFAOYSA-N
- SMILES： FC(C1C(=CC(CC(=O)OC)=NC=1C)N)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 251
XLogP3: 1
Topological Polar Surface Area: 65.2

Methyl 4-amino-3-(difluoromethyl)-2-methylpyridine-6-acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029065221-1g	Methyl 4-amino-3-(difluoromethyl)-2-methylpyridine-6-acetate	1805221-37-7	97%	1g	$1,460.20	2022-04-01

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Additional information on Methyl 4-amino-3-(difluoromethyl)-2-methylpyridine-6-acetate

Comprehensive Overview of Methyl 4-amino-3-(difluoromethyl)-2-methylpyridine-6-acetate (CAS No. 1805221-37-7)

Methyl 4-amino-3-(difluoromethyl)-2-methylpyridine-6-acetate (CAS No. 1805221-37-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a difluoromethyl group and a pyridine core, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for CAS 1805221-37-7 applications, synthesis methods, and safety data, reflecting its growing relevance in modern chemistry.

The compound's methyl ester functionality and amino group contribute to its versatility in chemical reactions, particularly in the development of novel heterocyclic compounds. Recent studies highlight its potential in drug discovery, where its scaffold is used to design inhibitors targeting specific enzymes. Keywords like Methyl 4-amino-3-(difluoromethyl)-2-methylpyridine-6-acetate supplier and price are trending, indicating commercial interest. Additionally, its role in crop protection formulations aligns with the global focus on sustainable agriculture.

From a synthetic perspective, CAS 1805221-37-7 is often prepared via multi-step organic transformations, including fluorination and esterification reactions. Analytical techniques such as HPLC and NMR are critical for quality control, ensuring purity for research and industrial use. Searches for spectral data and MSDS underscore the need for detailed characterization. Environmental and regulatory compliance is another hot topic, with queries like biodegradability and eco-friendly alternatives gaining traction.

The compound's stability under various conditions is a key consideration for storage and handling. Users often inquire about solubility in common solvents like DMSO or methanol, as well as its thermal properties. Innovations in green chemistry have also spurred interest in optimizing its synthesis to reduce waste and energy consumption. As the demand for high-purity intermediates rises, Methyl 4-amino-3-(difluoromethyl)-2-methylpyridine-6-acetate remains a focal point for advancements in fine chemical production.

In summary, Methyl 4-amino-3-(difluoromethyl)-2-methylpyridine-6-acetate (CAS No. 1805221-37-7) exemplifies the intersection of innovation and practicality in chemical research. Its applications span pharmaceuticals, agrochemicals, and material science, addressing contemporary challenges in health and sustainability. By addressing common search queries and highlighting its scientific significance, this overview aims to bridge the gap between technical expertise and user-driven information needs.